Boc-amino-acetic acid diethylamide
Overview
Description
Boc-amino-acetic acid diethylamide is a chemical compound with the molecular formula C11H22N2O3 . It is used in the field of peptide synthesis .
Synthesis Analysis
The synthesis of this compound involves the use of the tert-butyloxycarbonyl (Boc) as the N α-amino protecting group . This can be advantageous in several cases, such as the synthesis of hydrophobic peptides and peptides containing ester and thioester moieties .Molecular Structure Analysis
The this compound molecule contains a total of 37 bond(s). There are 15 non-H bond(s), 2 multiple bond(s), 6 rotatable bond(s), 2 double bond(s), 1 tertiary amide(s) (aliphatic), and 1 (thio-) carbamate(s) (aliphatic) .Chemical Reactions Analysis
N-Boc deprotection (deBoc) is a common reaction in pharmaceutical research and development, as well as pharma manufacturing . Use of a catalyst lowers the required reaction temperature, and heterogeneous catalysts allow the reaction to be conducted in a continuous flow reactor with a low-boiling solvent .Physical and Chemical Properties Analysis
This compound has a molecular weight of 230.30 g/mol . It has 1 hydrogen bond donor count, 3 hydrogen bond acceptor count, and 6 rotatable bond count . The exact mass and monoisotopic mass are 230.16304257 g/mol .Scientific Research Applications
Solid Phase Synthesis of Polyamides
The use of Boc-amino-acetic acid derivatives in the solid phase synthesis of polyamides is significant. Baird and Dervan (1996) detailed the synthesis of DNA binding polyamides using Boc-protected amino acids, optimizing protocols for high stepwise coupling yields. This method has facilitated the synthesis of complex polyamides for DNA binding studies (Baird & Dervan, 1996).
Protecting Amino Groups in Synthesis
Zhao, Wang, and Liu (2014) discussed the efficacy of using Boc (Di-tert butyl dicarbonate) as a protecting agent in the synthesis of 2-Aminomethylphenylacetic acid, an important intermediate in pharmaceuticals. They found that Boc provided higher yields compared to other protecting agents, though it was more challenging to deprotect (Zhao, Wang, & Liu, 2014).
Synthesis of Amino Acid-Based Cryptands
Oijen et al. (1994) described the synthesis of amino acid-based cryptands using Boc-protected serine derivatives. These compounds, important in phosphodiester linkage research, show the versatility of Boc-amino acids in synthesizing complex organic molecules (Oijen et al., 1994).
Transformation of α-Hydroxymethylamino Acids
Olma (2004) explored the transformation of N-Boc-α-alkylserines into α-mercaptomethylamino acids, demonstrating the role of Boc-protected amino acids in producing chimeric amino acids for peptide synthesis (Olma, 2004).
Synthesis of Pharmaceutical Intermediates
Fox et al. (2011) reported on the large-scale synthesis of a Boc-protected d-phenylalanine derivative, a key pharmaceutical intermediate. Their work highlights the industrial application of Boc-amino acids in synthesizing drug components (Fox et al., 2011).
Mechanism of Action
Target of Action
It’s known that boc-protected compounds are generally used in organic synthesis, particularly in the protection of amines .
Mode of Action
The Boc group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide . The formation of Boc-protected amines and amino acids is conducted under either aqueous or anhydrous conditions, by reaction with a base and the anhydride Boc2O . The Boc group is stable towards most nucleophiles and bases .
Biochemical Pathways
The boc group plays a significant role in the synthesis of multifunctional targets, particularly in the protection of amines .
Pharmacokinetics
It’s known that boc-protected compounds are generally stable and resistant to most nucleophiles and bases .
Result of Action
The boc group is known to play a significant role in the protection of amines, facilitating the synthesis of multifunctional targets .
Action Environment
Environmental factors can influence the action, efficacy, and stability of Boc-amino-acetic acid diethylamide. For instance, the formation of Boc-protected amines and amino acids can be conducted under either aqueous or anhydrous conditions . The Boc group is stable towards most nucleophiles and bases, suggesting that it can maintain its efficacy in various chemical environments .
Future Directions
The future directions in the research and application of Boc-amino-acetic acid diethylamide could involve the development of more eco-friendly practical approaches for pharmaceutical and fine chemical syntheses . This advanced growth area is recognized as green chemistry/sustainable technology . The protection of the amine functionality is important in their synthetic applications .
Properties
IUPAC Name |
tert-butyl N-[2-(diethylamino)-2-oxoethyl]carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H22N2O3/c1-6-13(7-2)9(14)8-12-10(15)16-11(3,4)5/h6-8H2,1-5H3,(H,12,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRZSEPNHPXXTKZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)CNC(=O)OC(C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H22N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70326805 | |
Record name | Boc-amino-acetic acid diethylamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70326805 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
500871-60-3 | |
Record name | Boc-amino-acetic acid diethylamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70326805 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 500871-60-3 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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